Cas no 134337-08-9 (Oxazolo[4,5-b]pyridin-2(3H)-one,6-bromo-3-[2-(4-phenyl-1-piperazinyl)ethyl]-)

Oxazolo[4,5-b]pyridin-2(3H)-one,6-bromo-3-[2-(4-phenyl-1-piperazinyl)ethyl]- structure
134337-08-9 structure
Product Name:Oxazolo[4,5-b]pyridin-2(3H)-one,6-bromo-3-[2-(4-phenyl-1-piperazinyl)ethyl]-
CAS No:134337-08-9
MF:C18H19BrN4O2
MW:403.273062944412
CID:148093
PubChem ID:3077460
Update Time:2025-04-19

Oxazolo[4,5-b]pyridin-2(3H)-one,6-bromo-3-[2-(4-phenyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Oxazolo[4,5-b]pyridin-2(3H)-one,6-bromo-3-[2-(4-phenyl-1-piperazinyl)ethyl]-
    • 6-bromo-3-[2-(4-phenylpiperazin-1-yl)ethyl]-[1,3]oxazolo[4,5-b]pyridin-2-one
    • 134337-08-9
    • DTXSID90158660
    • SCHEMBL9646262
    • Oxazolo(4,5-b)pyridin-2(3H)-one, 6-bromo-3-(2-(4-phenyl-1-piperazinyl)ethyl)-
    • CHEMBL146457
    • 6-Bromo-3-(2-(4-phenyl-1-piperazinyl)ethyl)oxazolo(4,5-b)pyridin-2 (3H)-one
    • Inchi: 1S/C18H19BrN4O2/c19-14-12-16-17(20-13-14)23(18(24)25-16)11-8-21-6-9-22(10-7-21)15-4-2-1-3-5-15/h1-5,12-13H,6-11H2
    • InChI Key: SYYLHCYCFMXSON-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2=C(C=1)OC(N2CCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 402.06914g/mol
  • Monoisotopic Mass: 402.06914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 48.9Ų
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